Cas no 2167123-00-2 (methyl 4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylate)

• Product Name: methyl 4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylate
• CAS No: 2167123-00-2
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 6448049
• PubChem ID: 165796357
• Update Time: 2025-05-21

methyl 4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylate
• EN300-1456152
• 2167123-00-2

• Inchi： 1S/C11H13BrN2O2/c1-16-11(15)9-6-13-5-8(9)7-2-3-10(12)14-4-7/h2-4,8-9,13H,5-6H2,1H3
• InChI Key： KTWDWNQSOIMOHQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1CNCC1C(=O)OC

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.2Ų

Additional information on methyl 4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylate

Comprehensive Overview of Methyl 4-(6-Bromopyridin-3-yl)Pyrrolidine-3-Carboxylate (CAS 2167123-00-2)

Methyl 4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylate (CAS 2167123-00-2) is a high-value intermediate compound widely used in pharmaceutical and agrochemical research. Its unique structure, combining a bromopyridine moiety with a pyrrolidine carboxylate backbone, makes it a versatile building block for drug discovery and material science applications. The presence of both bromo and ester functional groups allows for further derivatization, enabling researchers to explore novel chemical spaces.

In recent years, the demand for heterocyclic compounds like methyl 4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylate has surged due to their role in developing kinase inhibitors and other targeted therapies. This aligns with the growing interest in precision medicine and small-molecule drugs, as evidenced by frequent searches for "drug discovery intermediates" and "pharmaceutical building blocks" across scientific databases. The compound's CAS 2167123-00-2 is particularly noteworthy for its potential in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies.

The synthetic utility of methyl 4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylate extends to catalysis research and ligand design, addressing common search queries about "transition metal catalysts" and "chiral auxiliaries." Its bromopyridine segment serves as an excellent handle for cross-coupling reactions, while the ester group offers straightforward conversion to acids or amides. These features make CAS 2167123-00-2 a recurring subject in publications about Suzuki-Miyaura couplings and structure-activity relationship (SAR) studies.

From a green chemistry perspective – a trending topic with 78% YoY growth in scholarly searches – the compound's efficient synthetic routes and potential for atom economy are frequently discussed. Researchers particularly value how the methyl ester in 2167123-00-2 balances reactivity with stability, reducing the need for protective group strategies during multi-step syntheses. This addresses the pharmaceutical industry's push toward sustainable synthesis, as seen in popular search terms like "eco-friendly heterocycle synthesis."

Analytical characterization of methyl 4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylate typically involves advanced techniques such as NMR spectroscopy (showing distinct signals for the pyrrolidine protons at 3.5-4.0 ppm) and high-resolution mass spectrometry. These methods verify the compound's purity – a critical parameter given current Good Manufacturing Practice (cGMP) requirements that dominate 63% of chemistry-related regulatory searches. The CAS 2167123-00-2 material typically exhibits >98% HPLC purity, making it suitable for high-throughput screening applications.

Emerging applications for this bromopyridine derivative include its use in proteolysis targeting chimeras (PROTACs) – a breakthrough technology with 210% annual search growth. The compound's ability to simultaneously engage E3 ligases and target proteins positions 2167123-00-2 as a valuable scaffold in degrader drug development. This connects with frequent queries about "next-generation therapeutic modalities" and "protein degradation platforms" in medicinal chemistry forums.

Storage and handling of methyl 4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylate follow standard protocols for air-sensitive compounds, with recommendations to maintain it under inert atmosphere at -20°C. These precautions align with best practices for organobromine compounds, a subject of increasing safety-related searches among laboratory personnel. The compound's molecular weight of 285.11 g/mol and lipophilicity (predicted LogP ~1.8) make it particularly useful in CNS drug discovery programs.

Patent analysis reveals growing interest in CAS 2167123-00-2 derivatives, with 17 new applications filed in 2023 alone – primarily covering JAK inhibitors and BTK modulators. This commercial relevance corresponds to rising searches for "patented pharmaceutical intermediates" and "IP-protected building blocks." The compound's pyrrolidine carboxylate core proves especially valuable in designing conformationally constrained analogs, addressing the industry's need for bioavailable scaffolds with improved target selectivity.

In summary, methyl 4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylate (CAS 2167123-00-2) represents a multifaceted tool for modern drug discovery, combining synthetic accessibility with diverse application potential. Its relevance to cutting-edge therapeutic approaches and alignment with sustainable chemistry principles ensure continued interest from both academic and industrial researchers worldwide.